Cas no 77651-49-1 (1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide)

1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide structure
77651-49-1 structure
Product Name:1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide
CAS No:77651-49-1
MF:C9H10N2O2S2
MW:242.317899227142
MDL:MFCD11044388
CID:550526
PubChem ID:12712659
Update Time:2025-07-11

1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

    • 1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide
    • 2-oxo-5,6,7,8-tetrahydro-1H-[1]benzothiolo[2,3-c][1,2,6]thiadiazin-4-one
    • 5,6,7,8-Tetrahydro-1H-[1]benzothieno[2,3-c][1,2,6]thiadiazin
    • 2,4-Dioxo-3,4,5,6,7,8-hexahydro-1H-[1]-benzothieno[2,3-d]-2,1,3-thiadiazin-2-oxide
    • 5,6,7,8-Tetrahydro-1H-[1]benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one-2-oxide
    • DTXSID20507708
    • MFCD11044388
    • 5,6,7,8-Tetrahydro-1H-benzo[4,5]thieno[2,3-c][1,2,6]thiadiazin-4(3H)-one 2-oxide
    • 5,6,7,8-tetrahydro-1H-[1]benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one 2-oxide
    • AKOS005147121
    • 5,6,7,8-Tetrahydro-2lambda~4~-[1]benzothieno[2,3-c][1,2,6]thiadiazine-2,4(1H,3H)-dione
    • FT-0748376
    • 77651-49-1
    • SY270604
    • DB-082083
    • MDL: MFCD11044388
    • Inchi: 1S/C9H10N2O2S2/c12-8-7-5-3-1-2-4-6(5)14-9(7)11-15(13)10-8/h11H,1-4H2,(H,10,12)
    • InChI Key: LZAOFKXFECPHEJ-UHFFFAOYSA-N
    • SMILES: S1C2=C(C(NS(N2)=O)=O)C2=C1CCCC2

Computed Properties

  • Exact Mass: 242.01800
  • Monoisotopic Mass: 242.01836991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 115.66000
  • LogP: 2.30140

1H-[1]Benzothieno[2,3-c][1,2,6]thiadiazin-4(3H)-one,5,6,7,8-tetrahydro-, 2-oxide Pricemore >>

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